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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols and supporting data for the successful

immunoprecipitation (IP) of the SH2-containing inositol 5-phosphatase 2 (SHIP2). SHIP2 is a

critical negative regulator of the phosphoinositide 3-kinase (PI3K)/AKT signaling pathway and

is implicated in various cellular processes and diseases, including cancer and metabolic

disorders.[1][2] The following sections detail validated monoclonal antibodies, step-by-step

experimental procedures, and expected outcomes for the specific isolation of SHIP2 from cell

lysates.

Introduction to SHIP2 and its Role in Cellular
Signaling
SHIP2, encoded by the INPPL1 gene, is a 145 kDa protein that plays a crucial role in signal

transduction.[2][3] Its primary function is the dephosphorylation of phosphatidylinositol-3,4,5-

trisphosphate (PIP3) to phosphatidylinositol-3,4-bisphosphate (PI(3,4)P2), thereby acting as a

key negative regulator of the PI3K/AKT signaling pathway.[2] Dysregulation of SHIP2 has been

linked to various diseases, making it a significant target for research and drug development.

SHIP2 is known to interact with a variety of proteins, including receptor tyrosine kinases (RTKs)
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like the epidermal growth factor receptor (EGFR), adaptor proteins, and cytoskeletal

components, influencing cell proliferation, migration, and survival.[2][4]

Recommended Monoclonal Antibodies for SHIP2
Immunoprecipitation
The selection of a highly specific and validated antibody is critical for successful

immunoprecipitation. The following tables summarize commercially available monoclonal

antibodies that have been validated for IP applications.

Table 1: Validated Monoclonal Antibodies for SHIP2 Immunoprecipitation

Antibody
Name

Catalog
Number

Host
Species

Isotype Immunogen

Manufactur
er's
Recommen
ded
Application
& Starting
Dilution

SHIP-2

Antibody (E-

2)

sc-166641 Mouse IgG2b κ

Amino acids

959-1258 of

human SHIP-

2

WB, IP, IF,

ELISA[3]

SHIP2

Monoclonal

Antibody

(T.194.8)

MA5-14844 Rabbit IgG

Synthetic

peptide

correspondin

g to residues

surrounding

Ala1083 of

human

SHIP2

WB (1:1000),

ICC/IF

(1:100), Flow

Cytometry

(1:50), IP

(1:50)[1]
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SHIP2 is a key player in the PI3K/AKT signaling cascade. Upon activation of receptor tyrosine

kinases (RTKs) by growth factors like EGF, PI3K is recruited to the plasma membrane and

phosphorylates PIP2 to generate PIP3. PIP3 acts as a second messenger, recruiting and

activating downstream effectors such as AKT. SHIP2 counteracts this process by

dephosphorylating PIP3, thus attenuating the signal.
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Caption: The SHIP2 signaling pathway, illustrating its role in the negative regulation of the

PI3K/AKT cascade.

Experimental Workflow for SHIP2
Immunoprecipitation
The following diagram outlines the key steps involved in the immunoprecipitation of SHIP2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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